Cas no 709038-33-5 (Benzothiazole,2-(butoxymethyl)-)

Benzothiazole,2-(butoxymethyl)- structure
709038-33-5 structure
Product Name:Benzothiazole,2-(butoxymethyl)-
CAS No:709038-33-5
MF:C12H15NOS
MW:221.318601846695
CID:557792
PubChem ID:71440035
Update Time:2025-04-19

Benzothiazole,2-(butoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(butoxymethyl)-
    • Benzothiazole, 2-(butoxymethyl)- (5CI)
    • 709038-33-5
    • 2-(Butoxymethyl)-1,3-benzothiazole
    • Inchi: 1S/C12H15NOS/c1-2-3-8-14-9-12-13-10-6-4-5-7-11(10)15-12/h4-7H,2-3,8-9H2,1H3
    • InChI Key: HPHMUJALPCDUFL-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1COCCCC

Computed Properties

  • Exact Mass: 221.087
  • Monoisotopic Mass: 221.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2
  • XLogP3: 3.3
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